Cas no 887467-02-9 (N-(2,4-dimethylphenyl)-1-methyl-6-(4-methylpiperidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product name: N-(2,4-dimethylphenyl)-1-methyl-6-(4-methylpiperidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 887467-02-9
• MF: C₂₀H₂₆N₆
• MW: 350.460643291473
• CID: 5510889

N-(2,4-dimethylphenyl)-1-methyl-6-(4-methylpiperidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-1-methyl-6-(4-methylpiperidin-1-yl)pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-(2,4-dimethylphenyl)-1-methyl-6-(4-methyl-1-piperidinyl)-
• N-(2,4-dimethylphenyl)-1-methyl-6-(4-methylpiperidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C20H26N6/c1-13-7-9-26(10-8-13)20-23-18(16-12-21-25(4)19(16)24-20)22-17-6-5-14(2)11-15(17)3/h5-6,11-13H,7-10H2,1-4H3,(H,22,23,24)
• InChI Key： NJNYIVDYKXPRSD-UHFFFAOYSA-N
• SMILES： C1(N2CCC(C)CC2)=NC(NC2=CC=C(C)C=C2C)=C2C=NN(C)C2=N1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 557.4±60.0 °C(Predicted)
• pka: 5.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on N-(2,4-dimethylphenyl)-1-methyl-6-(4-methylpiperidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Comprehensive Overview of N-(2,4-dimethylphenyl)-1-methyl-6-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 887467-02-9)

N-(2,4-dimethylphenyl)-1-methyl-6-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, with the CAS number 887467-02-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, a structural motif known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique molecular architecture, which combines a pyrazolo[3,4-d]pyrimidine core with substituted aromatic and piperidine moieties.

The compound's structure features a 1-methyl-6-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine backbone, further modified with a 2,4-dimethylphenyl group. This design enhances its binding affinity to specific biological targets, making it a promising candidate for drug discovery. Recent studies have explored its interactions with enzymes and receptors, particularly in the context of kinase inhibition, a hot topic in oncology and inflammation research. Given the growing demand for small-molecule inhibitors, this compound has become a focal point for medicinal chemists.

In the realm of drug development, CAS 887467-02-9 is often discussed alongside other pyrazolo[3,4-d]pyrimidine derivatives, which are renowned for their therapeutic potential. Users frequently search for terms like "pyrazolo[3,4-d]pyrimidine synthesis" or "kinase inhibitor mechanisms," reflecting the compound's relevance in contemporary research. Its lipophilic properties and hydrogen-bonding capabilities contribute to its pharmacokinetic profile, a critical consideration for oral bioavailability—a key concern in modern pharmacology.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, researchers are investigating how N-(2,4-dimethylphenyl)-1-methyl-6-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine could be tailored to target specific genetic mutations. Searches for "targeted cancer therapy" and "small-molecule drug design" often intersect with discussions about this compound, highlighting its versatility.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including cyclization and amination processes. Laboratories focusing on heterocyclic chemistry frequently explore its synthesis routes, as evidenced by queries like "pyrazolo[3,4-d]pyrimidine amination optimization." The incorporation of a 4-methylpiperidin-1-yl group adds complexity, requiring advanced techniques such as microwave-assisted synthesis or catalyzed cross-coupling.

Beyond its pharmaceutical applications, CAS 887467-02-9 is also studied for its structure-activity relationships (SAR). Researchers analyze how modifications to the 2,4-dimethylphenyl or piperidine groups affect biological activity. This aligns with trending searches for "SAR in drug discovery" and "molecular docking studies," underscoring the compound's utility in computational chemistry.

In summary, N-(2,4-dimethylphenyl)-1-methyl-6-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine represents a compelling case study in modern medicinal chemistry. Its multifunctional design and broad applicability make it a valuable subject for both academic and industrial research. As the scientific community continues to prioritize innovative therapeutics and sustainable synthesis methods, this compound is poised to remain at the forefront of cutting-edge discoveries.